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Abstract
Dihydrazine sulfate, with the chemical formula (N₂H₄)₂H₂SO₄, is an inorganic salt formed from

the reaction of hydrazine with sulfuric acid. While structurally related to the more commonly

studied hydrazine sulfate (N₂H₅HSO₄ or N₂H₆SO₄), dihydrazine sulfate possesses distinct

physical and chemical properties. This technical guide provides an in-depth overview of the

fundamental properties of dihydrazine sulfate, including its synthesis, chemical and physical

characteristics, and analytical methodologies for its characterization. Furthermore, this

document explores its primary application in the context of drug development, focusing on its

proposed, albeit controversial, role as an anti-cachectic agent in oncology. Detailed

experimental protocols and visualizations of its purported mechanism of action are provided to

offer a comprehensive resource for the scientific community.

Chemical and Physical Properties
Dihydrazine sulfate is a white crystalline solid that is highly soluble in water. It is crucial to

distinguish it from hydrazine sulfate (hydrazinium sulfate), which is less soluble. The

fundamental properties are summarized in the tables below for clarity and comparison.

Table 1: Chemical Identification of Dihydrazine Sulfate
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Identifier Value

Chemical Name Dihydrazine Sulfate

Synonyms Dihydrazinium sulfate, Hydrazine, sulfate (2:1)

CAS Number 13464-80-7[1][2]

Molecular Formula H₁₀N₄O₄S[1][2]

Molecular Weight 162.17 g/mol [2]

InChI Key DBLJAFVPFHRQSP-UHFFFAOYSA-N

Canonical SMILES NN.NN.OS(=O)(=O)O

Table 2: Physical Properties of Dihydrazine Sulfate

Property Value Source

Appearance
White to off-white crystals or

chunks
[1][3]

Melting Point ~85-104°C [1][2][3][4]

Boiling Point Decomposes at ~180°C [1][2]

Density Apparent density 55 lbs/cu ft [1][2]

Solubility in Water

Highly soluble. 202 g/100 ml at

25°C; 221 g/100g at 30°C; 300

g/100g at 40°C; 554 g/100g at

60°C.

[1][2]

Solubility in Organic Solvents
Relatively insoluble in most

organic solvents.
[2]

For comparison, the properties of the more commonly referenced hydrazine sulfate are

provided below.

Table 3: Chemical Identification of Hydrazine Sulfate
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Identifier Value

Chemical Name
Hydrazine Sulfate or Hydrazinium Hydrogen

Sulfate

CAS Number 10034-93-2

Molecular Formula H₆N₂O₄S

Molecular Weight 130.12 g/mol

Table 4: Physical Properties of Hydrazine Sulfate

Property Value Source

Appearance
Colorless rhombic crystals or

white powder
[5][6]

Melting Point 254°C (decomposes) [5][7]

Density 1.37 g/cm³ [5][6]

Solubility in Water

Sparingly soluble in cold water

(2.87 g/100 g at 20°C), more

soluble in hot water.

[5][8][9]

Solubility in Organic Solvents Insoluble in ethanol. [5][8]

Synthesis and Experimental Protocols
The synthesis of dihydrazine sulfate typically involves the reaction of hydrazine with sulfuric

acid in a 2:1 molar ratio. It can also be prepared from hydrazine sulfate.

General Synthesis of Dihydrazine Sulfate from
Hydrazine Sulfate
One common method involves the addition of hydrazine hydrate to a suspension of hydrazine

sulfate in water until the hydrazine sulfate dissolves completely.[10] This indicates the formation

of the more soluble dihydrazine sulfate.
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Experimental Protocol: Preparation of Dihydrazine Sulfate Solution

Materials: Hydrazine sulfate, hydrazine hydrate, deionized water.

Procedure:

Prepare a suspension of hydrazine sulfate in a minimal amount of deionized water (e.g.,

20 g in 100 ml).[10]

With constant stirring, slowly add hydrazine hydrate to the suspension.

Continue the addition until all the solid hydrazine sulfate has dissolved, indicating the

formation of dihydrazine sulfate in solution.[10]

The resulting solution contains a high concentration of hydrazine in the form of

dihydrazine sulfate. Due to its high solubility, obtaining a solid product can be

challenging.[10]

Synthesis of Hydrazine Hydrate from Dihydrazine
Sulfate
Several patented methods describe the preparation of hydrazine hydrate from dihydrazine
sulfate, which provides insight into the reverse reaction. These processes often involve

reacting dihydrazine sulfate with a base to neutralize the sulfuric acid and liberate hydrazine.

Experimental Protocol: Preparation of Hydrazine Hydrate from Dihydrazine Sulfate (based on

Patent US3015542A)

Materials: Dihydrazine sulfate, water, ammonia.

Procedure:

Dissolve dihydrazine sulfate in water (e.g., 81 g in 56.5 g of water).

Saturate the solution with ammonia at a temperature below 20°C. This will precipitate

ammonium sulfate.

Filter the solution to remove the precipitated ammonium sulfate.
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The filtrate, containing hydrazine hydrate, ammonia, and water, can then be subjected to

distillation to recover the hydrazine hydrate.

Analytical Characterization
A combination of analytical techniques can be employed to characterize dihydrazine sulfate
and confirm its purity.

Table 5: Analytical Methodologies for Dihydrazine Sulfate Characterization

Technique Purpose Expected Observations

Titration
Quantitative determination of

hydrazine content.

Redox titration with an

oxidizing agent like iodine can

be used.

Infrared (IR) Spectroscopy
Identification of functional

groups.

Characteristic peaks for N-H

stretching and bending, and S-

O stretching from the sulfate

group are expected.

Nuclear Magnetic Resonance

(NMR) Spectroscopy
Structural elucidation.

Proton NMR can be used to

observe the hydrazinium

protons.

Mass Spectrometry (MS)

Determination of molecular

weight and fragmentation

pattern.

Techniques like HPLC-MS/MS

can be used for quantification,

often after derivatization.

Thermal Analysis (TGA/DSC)
To study thermal stability and

decomposition.

TGA would show weight loss

corresponding to the

decomposition of the molecule,

while DSC would indicate

endothermic or exothermic

transitions.

Application in Drug Development: The Case of
Cancer Cachexia
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The primary area of investigation for hydrazine salts in medicine, particularly hydrazine sulfate,

has been in the treatment of cancer-related cachexia, a debilitating wasting syndrome. It is

important to note that the clinical efficacy of hydrazine sulfate is a subject of significant

controversy, with many studies failing to demonstrate a clear benefit.[11]

Proposed Mechanism of Action: Inhibition of
Gluconeogenesis
The proposed mechanism of action for hydrazine sulfate's anti-cachectic effect is the inhibition

of gluconeogenesis, the metabolic pathway that generates glucose from non-carbohydrate

substrates.[12] Cancer cells exhibit a high rate of glycolysis, and it is hypothesized that the host

body compensates for this increased glucose demand through gluconeogenesis, leading to a

net energy loss and wasting.

Hydrazine sulfate is thought to inhibit the enzyme phosphoenolpyruvate carboxykinase

(PEPCK), a key regulatory enzyme in the gluconeogenesis pathway.[12] PEPCK catalyzes the

conversion of oxaloacetate to phosphoenolpyruvate. By inhibiting this enzyme, hydrazine

sulfate is proposed to reduce the host's energy expenditure on glucose production, thereby

mitigating cachexia.

Signaling Pathway Visualization
The following diagram illustrates the proposed mechanism of action of hydrazine sulfate in the

context of the gluconeogenesis pathway.

Caption: Proposed inhibition of gluconeogenesis by hydrazine sulfate via PEPCK.

Clinical Evidence and Controversy
Numerous clinical trials have been conducted to evaluate the efficacy of hydrazine sulfate in

treating cancer cachexia. While some early studies suggested potential benefits in improving

appetite and maintaining body weight, subsequent larger, well-controlled trials have largely

failed to demonstrate a significant improvement in survival or quality of life.[11] In some cases,

negative effects have been reported. The use of hydrazine sulfate for medical purposes

remains unapproved by major regulatory bodies like the U.S. Food and Drug Administration

(FDA).
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Safety and Handling
Dihydrazine sulfate, like other hydrazine compounds, is a hazardous substance and should

be handled with appropriate safety precautions. It is classified as toxic and an irritant.[2][3]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection.

Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid creating

dust.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

In case of exposure: In case of contact with skin or eyes, rinse immediately with plenty of

water. If inhaled, move to fresh air. Seek medical attention in all cases of exposure.

Conclusion
Dihydrazine sulfate is a distinct chemical entity with high water solubility, differentiating it from

the more commonly known hydrazine sulfate. Its synthesis is achievable through the reaction of

hydrazine and sulfuric acid or by the addition of hydrazine to hydrazine sulfate. The primary

interest in this class of compounds within drug development has been the controversial

application of hydrazine sulfate as an anti-cachectic agent, with a proposed mechanism

involving the inhibition of gluconeogenesis. While this provides a clear biochemical hypothesis,

the clinical evidence for its efficacy remains weak and contested. This guide has provided a

comprehensive overview of the fundamental properties of dihydrazine sulfate, including its

synthesis, characterization, and the scientific context of its most discussed application, to serve

as a valuable resource for researchers in chemistry and drug development. Further research

into the specific biological activities of dihydrazine sulfate, as distinct from hydrazine sulfate,

may yet reveal other potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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